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Cat. No.: B1208842

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Triethoxysilyl)propyl methacrylate is a bifunctional organosilane coupling agent that
possesses both a polymerizable methacrylate group and hydrolyzable triethoxysilyl groups.
This unique structure allows it to act as a molecular bridge between inorganic substrates and
organic polymer matrices, making it a valuable component in the development of advanced
materials. Its applications span various fields, including dental composites, adhesives,
coatings, and the synthesis of functionalized nanopatrticles for biomedical applications. This
technical guide provides an in-depth overview of its chemical properties, synthesis, and key
applications, with a focus on experimental protocols and underlying chemical pathways.

While 3-(Triethoxysilyl)propyl methacrylate is a significant compound, a substantial body of
research and detailed experimental protocols are available for its close analog, 3-
(Trimethoxysilyl)propyl methacrylate (TMSPMA). The principles of hydrolysis, condensation,
and polymerization are highly similar for both compounds, with kinetic differences arising from
the ethoxy versus methoxy groups. Therefore, this guide will also draw upon the extensive data
available for TMSPMA to provide a more comprehensive technical overview.

Core Data Presentation
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The fundamental properties of 3-(Triethoxysilyl)propyl methacrylate are summarized in the
table below.

Property Value

CAS Number 21142-29-0[1]

Molecular Formula C13H2605Si[1]

Molecular Weight 290.43 g/mol [1]

Appearance Clear to straw-colored liquid with a mild odor[1]

For comparison, the properties of the closely related 3-(Trimethoxysilyl)propyl methacrylate are
also provided.

Property Value

CAS Number 2530-85-0[2]

Molecular Formula C10H2005Si[2]

Molecular Weight 248.35 g/mol [2]

Appearance Clear, colorless to faint yellow liquid
Density 1.045 g/mL at 25 °C[2]

Boiling Point 190 °C[2]

Refractive Index n20/D 1.431

Synthesis and Reaction Mechanisms

The industrial synthesis of alkoxysilylpropyl methacrylates is typically achieved through the
hydrosilylation of allyl methacrylate with the corresponding trialkoxysilane. This reaction is
catalyzed by a platinum complex and is highly efficient.
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Synthesis of 3-(Triethoxysilyl)propyl Methacrylate.

The core functionality of 3-(Triethoxysilyl)propyl methacrylate lies in the dual reactivity of its
functional groups. The triethoxysilyl group undergoes hydrolysis and condensation to form
stable siloxane bonds (Si-O-Si) with inorganic substrates, while the methacrylate group can
participate in polymerization reactions.

Hydrolysis and Condensation

The hydrolysis of the triethoxysilyl group to form reactive silanol groups is a critical first step for
surface modification. This reaction is typically catalyzed by acid or base and is highly
dependent on pH. The subsequent condensation of these silanol groups with hydroxyl groups
on a substrate surface or with other silanol groups leads to the formation of a durable covalent
bond.
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Hydrolysis and condensation pathway for surface modification.

Experimental Protocols

Detailed experimental protocols are more readily available for the trimethoxy analog, TMSPMA.
The following protocols can be adapted for 3-(Triethoxysilyl)propyl methacrylate, keeping in
mind potential differences in reaction times.

Protocol 1: Surface Modification of Glass Substrates

This protocol describes the process of functionalizing a glass surface with silane to enable

covalent attachment of polymers.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1208842?utm_src=pdf-body-img
https://www.benchchem.com/product/b1208842?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Materials:

e Glass slides or coverslips

o 3-(Triethoxysilyl)propyl methacrylate
e Ethanol

e Glacial acetic acid

e Deionized water

e Strong soap solution

Procedure:

o Cleaning: Thoroughly clean the glass plates with a strong soap solution, followed by
extensive rinsing with deionized water. Dry the plates completely, preferably in an oven.

» Silane Solution Preparation: Prepare the silanization solution by diluting 1 mL of 3-
(Triethoxysilyl)propyl methacrylate in 200 mL of ethanol. Immediately before use, add 6
mL of a dilute acetic acid solution (prepared by mixing 1 part glacial acetic acid with 10 parts
deionized water).

o Surface Treatment: Pour the prepared solution onto the cleaned glass plates, ensuring full
contact with the surface. Allow the reaction to proceed for approximately 3 minutes.

e Rinsing and Drying: Pour off the excess silane solution and rinse the plates thoroughly with
ethanol to remove any unreacted silane. Allow the plates to dry completely.

Protocol 2: Synthesis of Polymer-Coated Microspheres

This protocol outlines a general procedure for the synthesis of core-shell microspheres where
the silane is used as a functional comonomer.

Materials:

o Styrene (or other primary monomer)
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3-(Triethoxysilyl)propyl methacrylate

Initiator (e.g., AIBN)

Ethanol/water mixture (as solvent)

Surfactant (if required for emulsion/dispersion polymerization)

Procedure:

Dispersion Polymerization: Prepare a solution of the primary monomer (e.g., styrene) and 3-
(Triethoxysilyl)propyl methacrylate in an ethanol/water medium.

e Initiation: Add the initiator to the monomer solution and heat to the appropriate temperature
(e.g., 80°C) to initiate polymerization.[3]

» Reaction: Allow the polymerization to proceed for a set time (e.g., 20 hours) to form
microspheres with surface-exposed silane groups.[3]

 Purification: The resulting microspheres are then purified by filtration and washing with
deionized water and methanol to remove unreacted monomers and other impurities.[3]

¢ Sol-Gel Coating (Optional): The functionalized microspheres can then be coated with a silica
shell through a sol-gel process involving the hydrolysis and condensation of a silane
precursor like methyl trimethoxysilane in the presence of the microspheres.[4]
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Experimental workflow for surface modification and polymer grafting.

Applications in Research and Development
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The dual functionality of 3-(Triethoxysilyl)propyl methacrylate makes it a versatile tool for
material scientists and drug development professionals.

Dental Composites: It is used as a coupling agent to enhance the bond between the
inorganic filler particles (like silica or hydroxyapatite) and the polymer resin matrix, improving
the mechanical properties and durability of dental restorations.[5][6][7]

o Adhesion Promoter: In coatings and adhesives, it improves the adhesion of the organic
formulation to inorganic substrates such as glass, metals, and ceramics.[8]

o Composite Materials: It is used to treat reinforcing fibers (e.g., glass fibers) to improve their
compatibility with the polymer matrix, resulting in composites with enhanced strength and
performance.[8]

» Biomedical Applications: In the biomedical field, it is utilized for the surface modification of
materials to control cell adhesion.[8] It is also a key component in the synthesis of hybrid
nanomaterials and functionalized drug carriers.[9]

» Microfluidics and Biosensors: The ability to functionalize glass and other substrates makes it
valuable in the fabrication of microfluidic devices and biosensors, where surface properties
are critical for performance.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-(Triethoxysilyl)propyl methacrylate | C13H2605S:i | CID 88798 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 3-(Trimethoxysilyl)propyl methacrylate, 98% - Manufacturers & suppliers with worldwide
shipping [ottokemi.com]

3. mdpi.com [mdpi.com]

4. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1208842?utm_src=pdf-body
https://www.spectrumchemical.com/3-trimethoxysilylpropyl-methacrylate-t2668
https://www.semanticscholar.org/paper/The-effect-of-3%E2%80%90(trimethoxysilyl)-propyl-on-the-and-Tham-Chow/5043cd62dce79737cea6a1572d75cb2bd1c48f6b
https://jurnal.unpad.ac.id/pjd/article/download/41242/18277
https://www.chinacouplingagents.com/news/3-trimethoxysilyl-propyl-methacrylate-uses-71154189.html
https://www.chinacouplingagents.com/news/3-trimethoxysilyl-propyl-methacrylate-uses-71154189.html
https://www.chinacouplingagents.com/news/3-trimethoxysilyl-propyl-methacrylate-uses-71154189.html
https://www.selleckchem.com/products/3-trimethoxysilyl-propyl-methacrylate.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Surface_Modification_of_Glass_Using_3_trimethoxysilyl_propyl_methacrylate.pdf
https://www.benchchem.com/product/b1208842?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Triethoxysilyl_propyl-methacrylate
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Triethoxysilyl_propyl-methacrylate
https://www.ottokemi.com/organosilicon/3trimethoxysilylpropyl-methacrylate-t-0877.aspx
https://www.ottokemi.com/organosilicon/3trimethoxysilylpropyl-methacrylate-t-0877.aspx
https://www.mdpi.com/1996-1944/17/19/4796
https://www.researchgate.net/publication/243949466_Synthesis_of_polystyrene-co-3-trimethoxysilyl_propyl_methacrylate_microspheres_coated_with_polysiloxane_layer
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

5. spectrumchemical.com [spectrumchemical.com]

6. The effect of 3-(trimethoxysilyl) propyl methacrylate on the mechanical, thermal, and

morphological properties of poly(methyl methacrylate)/hydroxyapatite composites | Semantic
p gical prop poly y y y yap Y

Scholar [semanticscholar.org]

e 7.jurnal.unpad.ac.id [jurnal.unpad.ac.id]

8. chinacouplingagents.com [chinacouplingagents.com]

e 9. selleckchem.com [selleckchem.com]

e 10. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to 3-
(Triethoxysilyl)propyl Methacrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208842#3-triethoxysilyl-propyl-methacrylate-cas-

number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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